Cas no 5198-63-0 (3(2H)-Furanone,5-phenyl-)

3(2H)-Furanone,5-phenyl- structure
3(2H)-Furanone,5-phenyl- structure
Product Name:3(2H)-Furanone,5-phenyl-
CAS No:5198-63-0
MF:C10H8O2
MW:160.169322967529
CID:377200
PubChem ID:78874
Update Time:2025-04-19

3(2H)-Furanone,5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Furanone,5-phenyl-
    • 5-Phenylfuran-3(2H)-one
    • 5-phenylfuran-3-one
    • CHEMBL431633
    • 5-phenyl-2,3-dihydro-3-furanone
    • DTXSID80199941
    • NS00032395
    • EINECS 225-987-7
    • 5-phenyl-3(2H)-furanone
    • 5198-63-0
    • Inchi: 1S/C10H8O2/c11-9-6-10(12-7-9)8-4-2-1-3-5-8/h1-6H,7H2
    • InChI Key: QKXNLWXUAQHOQZ-UHFFFAOYSA-N
    • SMILES: O1CC(C=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 160.05244
  • Monoisotopic Mass: 160.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.215
  • Boiling Point: 276.8°Cat760mmHg
  • Flash Point: 128.5°C
  • Refractive Index: 1.586
  • PSA: 26.3
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD